Cas no 42061-33-6 ((Deamino-Cys1,Leu4,Lys8)-Vasopressin)

• Product Name: (Deamino-Cys1,Leu4,Lys8)-Vasopressin
• CAS No: 42061-33-6
• MF: C₄₇H₆₇N₁₁O₁₁S₂
• MW: 1026.2319881916
• CID: 830564
• PubChem ID: 44419030
• Update Time: 2025-07-19

(Deamino-Cys1,Leu4,Lys8)-Vasopressin Chemical and Physical Properties

Names and Identifiers

• (Deamino-Cys1,Leu4,Lys8)-Vasopressin
• D[LEU4,LYS8]-VP
• 3-Mercaptopropionyl-Tyr-Phe-Leu-Asn-Cys-Pro-Lys-Gly-NH2
• MPR-TYR-PHE-LEU-ASN-CYS-PRO-LYS-GLY-NH2
• 1-Deamino-4-leu-8-lys-vasopressin
• Vasopressin, 1-(3-mercaptopropanoic acid)-4-L-leucine-8-L-lysine-
• AKOS024457446
• 42061-33-6
• CHEMBL412972
• Vasopressin, 1-deamino-leu(4)-lys(8)-
• D[LEU4,LYS8]-VP TFA
• (2S)-N-[(2S)-6-amino-1-[(2-amino-2-oxoethyl)amino]-1-oxohexan-2-yl]-1-[(4R,7S,10S,13S,16S)-7-(2-amino-2-oxoethyl)-13-benzyl-16-[(4-hydroxyphenyl)methyl]-10-(2-methylpropyl)-6,9,12,15,18-pentaoxo-1,2-dithia-5,8,11,14,17-pentazacycloicosane-4-carbonyl]pyrrolidine-2-carboxamide
• BDBM50205309
• (desamino-Cys1,Leu4,Lys)vasopressin
• Vasopressin, 1-deamino-leucyl(4)-lysine(8)-
• d[Leu4,Lys8]VP

• Inchi： 1S/C47H67N11O11S2/c1-27(2)21-32-42(64)56-35(24-38(49)60)45(67)57-36(47(69)58-19-8-12-37(58)46(68)53-31(11-6-7-18-48)41(63)51-25-39(50)61)26-71-70-20-17-40(62)52-33(23-29-13-15-30(59)16-14-29)43(65)55-34(44(66)54-32)22-28-9-4-3-5-10-28/h3-5,9-10,13-16,27,31-37,59H,6-8,11-12,17-26,48H2,1-2H3,(H2,49,60)(H2,50,61)(H,51,63)(H,52,62)(H,53,68)(H,54,66)(H,55,65)(H,56,64)(H,57,67)/t31-,32-,33-,34-,35-,36-,37-/m0/s1
• InChI Key： QGZMLGLFLYCDQT-PEAOEFARSA-N
• SMILES： S1C[C@@H](C(N2CCC[C@H]2C(N[C@H](C(NCC(N)=O)=O)CCCCN)=O)=O)NC([C@H](CC(N)=O)NC([C@H](CC(C)C)NC([C@H](CC2C=CC=CC=2)NC([C@H](CC2C=CC(=CC=2)O)NC(CCS1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1025.45000
• Monoisotopic Mass: 1025.446
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 71
• Rotatable Bond Count: 21
• Complexity: 1850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 407A^2
• XLogP3: -0.6

Experimental Properties

• PSA: 407.04000
• LogP: 2.97890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (Deamino-Cys1,Leu4,Lys8)-Vasopressin

Introduction to (Deamino-Cys1,Leu4,Lys8)-Vasopressin (CAS No. 42061-33-6)

(Deamino-Cys1,Leu4,Lys8)-Vasopressin (CAS No. 42061-33-6) is a synthetic analog of the naturally occurring hormone vasopressin. This compound is widely studied in the fields of pharmacology and endocrinology due to its unique properties and potential therapeutic applications. Vasopressin, also known as antidiuretic hormone (ADH), plays a crucial role in regulating water retention in the kidneys and maintaining blood pressure. The modifications in (Deamino-Cys1,Leu4,Lys8)-Vasopressin have been designed to enhance its stability and potency, making it a valuable tool in both research and clinical settings.

The structure of (Deamino-Cys1,Leu4,Lys8)-Vasopressin is characterized by specific amino acid substitutions: the deamination of cysteine at position 1, the replacement of cysteine with leucine at position 4, and the substitution of arginine with lysine at position 8. These modifications result in a peptide that retains the biological activity of native vasopressin while exhibiting improved pharmacokinetic properties. The deamination at position 1 reduces the susceptibility to enzymatic degradation, while the other substitutions enhance receptor binding affinity and selectivity.

Recent studies have highlighted the potential of (Deamino-Cys1,Leu4,Lys8)-Vasopressin in various therapeutic areas. One notable application is in the treatment of central diabetes insipidus (CDI), a condition characterized by excessive urination and thirst due to a deficiency in vasopressin. Clinical trials have shown that (Deamino-Cys1,Leu4,Lys8)-Vasopressin can effectively reduce urine output and improve hydration status in patients with CDI. Additionally, this compound has been investigated for its potential in managing hypotension and shock, where its vasoconstrictive properties can help stabilize blood pressure.

In addition to its therapeutic applications, (Deamino-Cys1,Leu4,Lys8)-Vasopressin is also a valuable research tool for studying the mechanisms of vasopressin receptors and their signaling pathways. The V1a and V2 receptors are primary targets for vasopressin action, with V1a receptors mediating vasoconstriction and V2 receptors regulating water reabsorption in the kidneys. By using (Deamino-Cys1,Leu4,Lys8)-Vasopressin, researchers can gain insights into the molecular interactions and signaling cascades involved in these processes.

The pharmacokinetic profile of (Deamino-Cys1,Leu4,Lys8)-Vasopressin has been extensively studied to optimize its use in both research and clinical settings. Its enhanced stability allows for longer-lasting effects compared to native vasopressin, reducing the frequency of administration required for therapeutic benefit. Furthermore, its selective receptor binding properties minimize off-target effects, improving safety and efficacy.

Despite its promising applications, the use of (Deamino-Cys1,Leu4,Lys8)-Vasopressin is subject to careful consideration due to potential side effects such as hypertension and water intoxication. Therefore, dosing regimens must be carefully tailored to individual patient needs and monitored closely to ensure optimal outcomes.

In conclusion, (Deamino-Cys1,Leu4,Lys8)-Vasopressin (CAS No. 42061-33-6) represents a significant advancement in the field of vasopressin analogs. Its unique structural modifications confer enhanced stability and potency, making it a valuable tool for both research and clinical applications. Ongoing studies continue to explore its full potential in treating various conditions related to water balance and blood pressure regulation.